Cas no 2171904-47-3 (9-cyclobutyl-2,2-bis(fluoromethyl)-5-oxa-8-azaspiro3.5nonane)

• Product Name: 9-cyclobutyl-2,2-bis(fluoromethyl)-5-oxa-8-azaspiro3.5nonane
• CAS No: 2171904-47-3
• MF: C₁₃H₂₁F₂NO
• MW: 245.308750867844
• CID: 5777721
• PubChem ID: 165840663
• Update Time: 2025-07-09

9-cyclobutyl-2,2-bis(fluoromethyl)-5-oxa-8-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 2171904-47-3
• 9-cyclobutyl-2,2-bis(fluoromethyl)-5-oxa-8-azaspiro[3.5]nonane
• EN300-1639951
• 9-cyclobutyl-2,2-bis(fluoromethyl)-5-oxa-8-azaspiro3.5nonane

• Inchi： 1S/C13H21F2NO/c14-8-12(9-15)6-13(7-12)11(10-2-1-3-10)16-4-5-17-13/h10-11,16H,1-9H2
• InChI Key： HIXJGITXPPEVJE-UHFFFAOYSA-N
• SMILES： FCC1(CF)CC2(C1)C(C1CCC1)NCCO2

Computed Properties

• Exact Mass: 245.15912062g/mol
• Monoisotopic Mass: 245.15912062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 21.3Ų

Additional information on 9-cyclobutyl-2,2-bis(fluoromethyl)-5-oxa-8-azaspiro3.5nonane

9-Cyclobutyl-2,2-Bis(fluoromethyl)-5-Oxa-8-Azaspiro[3.5]Nonane: A Comprehensive Overview

The compound 9-cyclobutyl-2,2-bis(fluoromethyl)-5-oxa-8-azaspiro[3.5]nonane, identified by the CAS number 2171904-47-3, is a complex organic molecule with a unique spirocyclic structure. This molecule belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The compound's structure includes a cyclobutyl group, two fluoromethyl substituents, and an oxygen atom within the spiro system, making it a highly functionalized molecule with potential applications in various fields of chemistry and pharmacology.

The synthesis of 9-cyclobutyl-2,2-bis(fluoromethyl)-5-oxa-8-azaspiro[3.5]nonane involves a multi-step process that typically begins with the preparation of precursor compounds. Recent advancements in synthetic chemistry have enabled more efficient routes to construct such complex structures. For instance, researchers have employed ring-closing metathesis and other transition-metal-catalyzed reactions to assemble the spirocyclic framework. The incorporation of fluoromethyl groups is often achieved through nucleophilic substitution or alkylation reactions, while the cyclobutyl moiety can be introduced via cycloaddition or ring-opening reactions.

One of the most intriguing aspects of this compound is its potential as a building block in drug discovery. The presence of multiple functional groups—such as the fluoromethyl groups and the oxygen atom—provides opportunities for further chemical modification. These groups can serve as handles for attaching bioactive moieties or for tuning the molecule's physicochemical properties. Recent studies have explored the use of similar spiro compounds as templates for designing kinase inhibitors and other therapeutic agents.

In addition to its role in medicinal chemistry, 9-cyclobutyl-2,2-bis(fluoromethyl)-5-oxa-8-azaspiro[3.5]nonane has shown promise in materials science applications. The rigid spirocyclic structure imparts mechanical stability to polymers and other materials in which it is incorporated. Researchers have investigated its use as a monomer in polymer synthesis, where its unique geometry can influence the mechanical and thermal properties of the resulting materials.

The study of this compound has also contributed to our understanding of spirocyclic systems in general. Its synthesis and characterization have provided insights into the stereochemical outcomes of various reactions involving spiro centers. For example, recent work has focused on the stereoinduction during ring-forming reactions and how it affects the overall conformational flexibility of the molecule.

From an environmental standpoint, understanding the degradation pathways of 9-cyclobutyl-2,2-bis(fluoromethyl)-5-oxa-8-azaspiro[3.5]nonane is crucial for assessing its potential impact on ecosystems. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, the compound undergoes degradation via cleavage of specific bonds within its structure. These findings are important for developing strategies to minimize environmental contamination during its production and use.

In conclusion, 9-cyclobutyl-2,2-bis(fluoromethyl)-5-oxa-8-azaspiro[3.5]nonane is a versatile compound with a wide range of potential applications across different scientific disciplines. Its complex structure offers numerous opportunities for chemical modification and functionalization, making it a valuable tool in both academic research and industrial development.